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Compound of Interest

Compound Name: ERthermAC
Cat. No.: B1192751
Get Quote
\ J

Essential safety protocols and operational guidance for the use of ERthermAC, a temperature-
sensitive fluorescent dye, are detailed below to ensure the well-being of laboratory personnel
and the integrity of research outcomes. This guide provides researchers, scientists, and drug
development professionals with immediate, procedural information for the safe handling,
application, and disposal of ERthermAC.

Personal Protective Equipment and Safety
Precautions

When working with ERthermAC, adherence to standard laboratory safety protocols is
paramount. While the product is not classified as a hazardous substance or mixture according
to Regulation (EC) No 1272/2008, appropriate personal protective equipment (PPE) should
always be worn to minimize exposure and ensure a safe working environment.[1]

Recommended Personal Protective Equipment:
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PPE Category Item Specification

Must be worn to protect
Eye Protection Safety Glasses against splashes. An eye bath

should be readily accessible.

Impervious gloves are
Hand Protection Protective Gloves necessary to prevent skin

contact.

A standard laboratory coat is

Body Protection Protective Clothing )
required.
Immediate First Aid Measures:
Exposure Route First Aid Procedure

) Immediately remove all contaminated clothing.
Skin Contact ) ]
Wash the affected skin area with water.

Rinse thoroughly with plenty of water. Remove
Eye Contact )
contact lenses if present.

) Immediately drink two glasses of water. If you
Ingestion _ _
feel unwell, seek medical attention.

Inhalation Move to an area with fresh air.

Operational and Disposal Plan

Proper handling and disposal of ERthermAC are critical for laboratory safety and
environmental protection.

Handling and Storage:

ERthermAC is soluble in DMSO. The product should be stored at -20°C, desiccated, and
protected from light.[2]

Disposal:
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Dispose of contents and containers to an approved waste disposal plant in accordance with
local, regional, and national regulations.

Experimental Protocol: Measuring Thermogenesis

ERthermAC is utilized to visualize and measure heat production (thermogenesis) in cells,
particularly brown adipocytes. The following is a detailed methodology for a key experiment.[3]

[4]

Materials:

o BioTracker ERthermAC Temperature-Sensitive Live Cell Dye

e DMSO

 Differentiated brown/white adipocytes in a black 96-well plate with a clear bottom
e« DMEM-H serum-free medium

¢ Phosphate-Buffered Saline (PBS)

e Microplate reader

Procedure:

Prepare a 1 mM stock solution of ERthermAC in DMSO.

o Culture and differentiate adipocytes in a black 96-well plate with a clear bottom.

e Prepare a 250 nM ERthermAC staining solution in DMEM-H serum-free medium.
o Wash the differentiated adipocytes twice with PBS.

e Add 100 pL of the staining solution to each well.

¢ Incubate the plate at 37°C for 30-45 minutes.

e Wash the cells twice with PBS.

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1192751/docs?utm_src=pdf-body#safeguarding-your-research-a-guide-to-handling-erthermac
https://bio-protocol.org/exchange/preprintdetail?id=525&type=3
https://www.researchgate.net/publication/363479320_Measurement_of_heat_production_thermogenesis_in_cells_using_ERthermAC_dye_microplate_method_v1/fulltext/63e678246425237563a27354/Measurement-of-heat-production-thermogenesis-in-cells-using-ERthermAC-dye-microplate-method-v1.pdf
https://www.benchchem.com/product/b1192751/docs?utm_src=pdf-body#safeguarding-your-research-a-guide-to-handling-erthermac
https://www.benchchem.com/product/b1192751/docs?utm_src=pdf-body#safeguarding-your-research-a-guide-to-handling-erthermac
https://www.benchchem.com/product/b1192751/docs?utm_src=pdf-body#safeguarding-your-research-a-guide-to-handling-erthermac
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192751?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e Add 90 pL of DMEM-H serum-free and phenol red-free medium to each well.
o Equilibrate the plate at 25°C for 15 minutes.

o Measure the basal fluorescence at an excitation/emission of 543/590 nm in a microplate
reader.

« Introduce the thermogenesis-inducing agent (e.g., 10 pL of 10x CL-316,243 or forskolin) to
the designated wells.

o Measure the fluorescence every 5 minutes for up to 1.5 - 2 hours to monitor the decrease in
fluorescence, which corresponds to an increase in temperature.

Signaling Pathway in Thermogenesis

ERthermAC is a tool to study the downstream effects of signaling pathways that induce
thermogenesis. A key pathway in brown and beige adipocytes is the 33-Adrenergic Signaling
Pathway, which is activated by stimuli such as cold exposure.[5]
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Caption: 33-Adrenergic signaling pathway in adipocytes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1192751?utm_src=pdf-custom-synthesis#bc-rfq
https://www.merckmillipore.com/Web-MY-Site/en_US/-/USD/ShowDocument-File?ProductSKU=MM_NF-SCT057&DocumentType=MSD&DocumentId=9Q06HU_SDS_TR_TR.PDF&DocumentUID=357456051&Language=TR&Country=TR&Origin=null
https://www.fishersci.com/shop/products/biotracker-erthermac-temperature-sensitive-live-cell-dye/SCT057MI
https://www.fishersci.com/shop/products/biotracker-erthermac-temperature-sensitive-live-cell-dye/SCT057MI
https://bio-protocol.org/exchange/preprintdetail?id=525&type=3
https://bio-protocol.org/exchange/preprintdetail?id=525&type=3
https://www.researchgate.net/publication/363479320_Measurement_of_heat_production_thermogenesis_in_cells_using_ERthermAC_dye_microplate_method_v1/fulltext/63e678246425237563a27354/Measurement-of-heat-production-thermogenesis-in-cells-using-ERthermAC-dye-microplate-method-v1.pdf
https://www.frontiersin.org/journals/endocrinology/articles/10.3389/fendo.2021.595020/epub
https://www.benchchem.com/product/b1192751/docs#safeguarding-your-research-a-guide-to-handling-erthermac
https://www.benchchem.com/product/b1192751/docs#safeguarding-your-research-a-guide-to-handling-erthermac
https://www.benchchem.com/product/b1192751/docs#safeguarding-your-research-a-guide-to-handling-erthermac
https://www.benchchem.com/product/b1192751/docs#safeguarding-your-research-a-guide-to-handling-erthermac
https://www.benchchem.com/product/b1192751?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192751?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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